Cas no 1019550-36-7 (1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine)

1-(3,4-Difluorophenyl)ethyl(propan-2-yl)amine is a fluorinated amine derivative characterized by its unique structural features, including a difluorophenyl group and an isopropyl-substituted ethylamine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve pharmacokinetic properties. Its well-defined molecular structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions to ensure purity and stability, meeting the rigorous standards required for advanced chemical applications.
1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine structure
1019550-36-7 structure
Product Name:1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine
CAS No:1019550-36-7
MF:C11H15F2N
MW:199.24030995369
CID:5175892
PubChem ID:43177226
Update Time:2026-03-04

1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3,4-difluoro-α-methyl-N-(1-methylethyl)-
    • n-(1-(3,4-Difluorophenyl)ethyl)propan-2-amine
    • 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine
    • Inchi: 1S/C11H15F2N/c1-7(2)14-8(3)9-4-5-10(12)11(13)6-9/h4-8,14H,1-3H3
    • InChI Key: PIJDDINTVHSYKA-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(F)=C(F)C=1)(C)NC(C)C

1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-163719-0.05g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
0.05g
$612.0 2023-06-08
Enamine
EN300-163719-0.1g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
0.1g
$640.0 2023-06-08
Enamine
EN300-163719-0.25g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
0.25g
$670.0 2023-06-08
Enamine
EN300-163719-0.5g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
0.5g
$699.0 2023-06-08
Enamine
EN300-163719-1.0g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
1g
$728.0 2023-06-08
Enamine
EN300-163719-2.5g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
2.5g
$1428.0 2023-06-08
Enamine
EN300-163719-5.0g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
5g
$2110.0 2023-06-08
Enamine
EN300-163719-10.0g
[1-(3,4-difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7
10g
$3131.0 2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01000725-1g
[1-(3,4-Difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7 95%
1g
¥1953.0 2023-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01000725-5g
[1-(3,4-Difluorophenyl)ethyl](propan-2-yl)amine
1019550-36-7 95%
5g
¥5656.0 2023-03-01

Additional information on 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine

Introduction to 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine (CAS No. 1019550-36-7) in Modern Chemical and Pharmaceutical Research

1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine, identified by the chemical identifier CAS No. 1019550-36-7, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both fluorine substituents and a secondary amine functionality, which are known to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. The structural motif of 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine incorporates a 3,4-difluorophenyl group, which is a common scaffold in medicinal chemistry for enhancing metabolic stability and binding affinity to biological targets.

The propan-2-yl side chain in the molecule contributes to its lipophilicity, making it a promising candidate for oral administration and facilitating its penetration across biological membranes. The combination of these structural features has positioned 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine as a versatile building block for the development of novel therapeutic agents. Recent studies have highlighted its potential in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer.

In the realm of CNS research, the fluorinated aromatic ring in 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine has been shown to enhance blood-brain barrier penetration, a critical factor for the efficacy of many neuropharmacological compounds. The electron-withdrawing nature of the fluorine atoms increases the lipophilicity of the molecule, while the secondary amine provides a hydrogen bond acceptor site that can interact with biological targets. This dual functionality has been exploited in the design of potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary in vitro studies have demonstrated that derivatives of 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine exhibit inhibitory effects on enzymes involved in pathogenic protein aggregation.

Moreover, the structural features of 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine make it an attractive candidate for anti-inflammatory applications. Fluorinated aromatic compounds are known to modulate inflammatory pathways by interacting with transcription factors and signaling molecules. Research has indicated that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting the nuclear factor kappa B (NF-κB) pathway, a key regulator of inflammation. The presence of both fluorine atoms and an amine group allows for fine-tuning of binding interactions with inflammatory targets, potentially leading to more selective and potent therapeutic agents.

Cancer research has also seen significant interest in 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine and its derivatives. The ability of fluorinated aromatic compounds to disrupt oncogenic signaling pathways has been well-documented. Studies have shown that modifications to the 3,4-difluorophenyl moiety can enhance binding affinity to tyrosine kinases and other cancer-related enzymes. The propan-2-yl group further contributes to the compound's ability to interfere with tumor growth by modulating lipid metabolism and cell signaling pathways. Early preclinical trials have suggested that certain derivatives may exhibit antitumor activity by inhibiting proliferation and promoting apoptosis in cancer cells.

The synthetic chemistry behind 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine is another area of active investigation. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 3,4-difluorobenzaldehyde and propanal derivatives. Palladium-catalyzed cross-coupling reactions are often employed to construct the carbon-carbon bonds essential for the molecule's structure. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for this compound and its analogs.

The pharmacokinetic properties of 1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine are also subjects of extensive study. The presence of fluorine atoms can significantly influence metabolic stability by resisting degradation by cytochrome P450 enzymes. This characteristic is particularly valuable for drugs that require longer half-lives or reduced susceptibility to enzymatic breakdown. Additionally, fluorine substitution can enhance binding affinity through hydrophobic interactions and dipole moment changes in biological targets.

In conclusion,1-(3,4-difluorophenyl)ethyl(propan-2-yl)amine (CAS No. 1019550-36-7) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activities. Its incorporation into drug candidates targeting CNS disorders, inflammation, and cancer underscores its versatility as a chemical entity. Ongoing research continues to explore new derivatives and synthetic strategies aimed at optimizing its therapeutic potential while addressing pharmacokinetic challenges.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd